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Compound Name: N,N-Dimethylisopropylamine

Cat. No.: B1584523 Get Quote

An In-depth Technical Guide to the Safe Handling of N,N-Dimethylisopropylamine for

Laboratory Professionals

Preamble: Proactive Safety in Advanced Chemical
Synthesis
N,N-Dimethylisopropylamine (DMIPA), a versatile tertiary amine, serves as a crucial building

block and catalyst in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility,

however, is matched by a significant hazard profile that demands a comprehensive and

proactive safety strategy. This guide moves beyond mere compliance, offering a technical

framework for researchers, scientists, and drug development professionals to establish a self-

validating system of safety when handling this highly flammable, corrosive, and toxic reagent.

The protocols and principles detailed herein are designed to integrate seamlessly into the

workflows of modern research and development laboratories, ensuring that scientific

advancement is not achieved at the expense of personal or environmental safety.

Section 1: Comprehensive Hazard Profile of N,N-
Dimethylisopropylamine (CAS: 996-35-0)
A foundational understanding of a chemical's intrinsic properties is the bedrock of safe

handling. The hazards associated with DMIPA are multifaceted, encompassing physical, health,

and environmental risks.
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Physical and Chemical Properties
DMIPA is a colorless, clear liquid with a characteristic amine-like odor.[1][2] Its high volatility

and low flash point are critical factors in its handling requirements.

Property Value Source

Molecular Formula C₅H₁₃N [3]

Molecular Weight 87.16 g/mol [3]

Boiling Point 65.5 °C (at 752 mmHg) [3]

Flash Point -9 °C to -27 °C (closed cup) [3][4]

Density 0.715 g/mL (at 25 °C) [3]

Vapor Pressure 18.99 kPa (at 20 °C) [3]

Water Solubility 100 g/L (at 25 °C) [3]

Explosive Limits 1.0 - 8.1% (Volume) [3]

GHS Hazard Classification and Toxicological Data
The Globally Harmonized System (GHS) provides a clear and universal language for

communicating the dangers of chemicals. DMIPA is classified with multiple significant hazards.

[5]
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Hazard Class & Category Hazard Statement GHS Pictogram

Flammable Liquids, Category 2
H225: Highly flammable liquid

and vapour
🔥

Acute Toxicity, Oral, Category

4
H302: Harmful if swallowed ❗

Acute Toxicity, Inhalation,

Category 3
H331: Toxic if inhaled 💀

Skin Corrosion/Irritation,

Category 1A/1B

H314: Causes severe skin

burns and eye damage
corrosive

Serious Eye Damage,

Category 1

H318: Causes serious eye

damage
corrosive

STOT Single Exposure,

Category 3

H335: May cause respiratory

irritation
❗

Hazardous to the Aquatic

Environment, Chronic,

Category 2

H411: Toxic to aquatic life with

long lasting effects
環境

Toxicological Insights:

Oral Toxicity: The LD50 (oral, rat) is 684 mg/kg, confirming it is harmful if ingested.[2]

Corrosivity: Studies on rabbits have shown DMIPA to be corrosive to both skin and eyes.[2]

Inhalation Toxicity: The substance is classified as toxic if inhaled, necessitating stringent

ventilation controls.[5]

Environmental Hazard: DMIPA is toxic to aquatic life with long-lasting effects and is not

readily biodegradable.[2][6] This underscores the importance of preventing its release into

the environment and following proper disposal protocols.

Section 2: A Risk-Based Framework for Safe
Handling: The Hierarchy of Controls
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The most effective safety programs prioritize engineered solutions and administrative policies

over simple reliance on personal protective equipment (PPE). This "Hierarchy of Controls"

provides a systematic approach to mitigating the risks identified in Section 1.

Hierarchy of Controls for DMIPA

Specific Controls for DMIPA

Elimination/Substitution
(Is a less hazardous amine viable?)

Engineering Controls
(Isolate people from the hazard)

Most Effective

Administrative Controls
(Change the way people work)

Certified Chemical Fume Hood Grounding and Bonding
(Prevents static discharge) Local Exhaust Ventilation

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Least Effective

Standard Operating Procedures (SOPs) Mandatory Hazard Training Restricted Access & Quantity LimitsNitrile/Butyl Gloves Goggles & Face Shield Flame-Resistant Lab Coat Respirator (if needed)

Click to download full resolution via product page

Caption: Hierarchy of controls adapted for N,N-Dimethylisopropylamine handling.

Engineering Controls: The First Line of Defense
The primary objective is to physically separate the researcher from the chemical hazard.
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Chemical Fume Hood: All handling of DMIPA, including transfers, reactions, and sample

preparation, must be conducted inside a certified chemical fume hood to prevent inhalation

of toxic and irritating vapors.[2][7]

Ventilation: The laboratory must be equipped with general ventilation that ensures multiple

air changes per hour, preventing the accumulation of flammable vapors.[8]

Grounding and Bonding: Due to the low flash point and high flammability, all metal containers

and dispensing equipment must be properly grounded and bonded during transfer to prevent

the buildup of static electricity, which can serve as an ignition source.[8][9]

Explosion-Proof Equipment: Use only explosion-proof electrical equipment and non-sparking

tools in areas where DMIPA is handled or stored.[4][8]

Administrative Controls: Modifying Work Practices
These controls involve establishing procedures and policies to minimize exposure.

Standard Operating Procedures (SOPs): Detailed, chemical-specific SOPs for handling,

storage, and waste disposal must be developed and readily accessible.

Training: All personnel must receive documented training on the hazards of DMIPA, the

contents of its Safety Data Sheet (SDS), and the specific SOPs for its use before they are

permitted to handle the chemical.[10]

Storage Restrictions: Store the minimum quantity of DMIPA necessary for ongoing work.[10]

Storage must be in a designated, locked, and well-ventilated flammables cabinet, away from

heat, sparks, open flames, and incompatible materials like strong oxidizing agents.[2][7][9]

Per OSHA guidelines, storage cabinets must be conspicuously labeled "Flammable - Keep

Away From Open Flames."[10]

Hygiene Practices: Prohibit eating, drinking, and smoking in work areas.[8] Hands must be

washed thoroughly after handling, and contaminated clothing should be removed

immediately.[2][8]

Personal Protective Equipment (PPE): The Final Barrier
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PPE is essential but should never be the sole means of protection. Its selection must be based

on a thorough risk assessment.[11]

Body Part Required PPE
Standard/Specificat
ion

Causality

Eyes/Face

Tightly fitting safety

goggles AND a face

shield

NIOSH (US) or EN

166 (EU)

Protects against

splashes of the

corrosive liquid, which

can cause severe eye

damage.[2]

Hands

Chemical-resistant

gloves (e.g., Nitrile

rubber, minimum 0.2

mm thickness)

EN 374

Prevents skin contact

with the corrosive

liquid.[2] Gloves must

be inspected before

use and disposed of

properly after

contamination.[2]

Body

Flame-resistant lab

coat and appropriate

protective clothing

-

Protects skin from

accidental splashes

and provides a barrier

in case of a flash fire.

[11]

Respiratory

NIOSH/MSHA

approved respirator

with appropriate

cartridges (e.g.,

organic

vapor/ammonia)

EN 149 / EN 14387

Required if

engineering controls

are insufficient, during

a spill, or when

exposure limits may

be exceeded.[7]

Section 3: Experimental Protocols and Workflows
Protocol 1: General Handling and Dispensing in a
Laboratory Setting
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Preparation: Before starting, ensure the chemical fume hood is operational and the sash is at

the appropriate working height. Clear the workspace of all unnecessary items and ignition

sources.[9]

PPE Donning: Don all required PPE as specified in the table above.

Container Inspection: Visually inspect the DMIPA container for any signs of damage or leaks

before moving it.

Grounding: If transferring from a larger metal container, ensure both the source and

receiving containers are properly grounded and bonded.[8]

Dispensing: Perform all transfers slowly and carefully over a chemical-resistant tray or

secondary containment to catch any potential drips or minor spills. Use appropriate, non-

sparking tools for transfers.[11]

Sealing: Immediately and tightly close all containers after dispensing.[2]

Cleanup: Wipe down the work surface within the fume hood. Properly dispose of any

contaminated wipes in a designated hazardous waste container.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination, and wash

hands thoroughly.

Protocol 2: Safe Storage and Inventory Management
Location: Store DMIPA in a designated, approved flammables storage cabinet.[12] The

storage area should be cool, dry, and well-ventilated.[2]

Segregation: Store DMIPA away from incompatible materials, particularly strong oxidizing

agents and acids.[8][13]

Container Integrity: Ensure containers are tightly sealed, properly labeled with the chemical

name and all relevant GHS hazard warnings, and in good condition.[11]

Quantity Limits: Adhere to institutional and OSHA-mandated quantity limits for flammable

liquids stored within a single fire area or cabinet.[12]
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Access: The storage area or cabinet should be locked to restrict access to authorized

personnel only.[2]

Section 4: Emergency Response Protocols
A well-rehearsed emergency plan is crucial for mitigating the consequences of an incident.

Spill Response Workflow
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Small Spill Cleanup

Spill Occurs

Evacuate Immediate Area
Alert others

Assess Spill Size & Risk
(Small vs. Large)

Small Spill:
Trained Personnel Only

Small & Controllable

Large Spill:
Activate Alarm, Evacuate Building,

Call Emergency Services

Large or Uncontrolled

Don appropriate PPE
(incl. respirator)

Remove all ignition sources

Contain spill with absorbent material
(e.g., Chemizorb®, sand)

Collect absorbed material with
non-sparking tools

Place in sealed, labeled
hazardous waste container

Decontaminate area

Click to download full resolution via product page

Caption: Workflow for responding to a N,N-Dimethylisopropylamine spill.
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Key Spill Response Actions:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.[2]

Control Ignition Sources: Remove all sources of ignition.[2]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, use a liquid-absorbent, inert material like Chemizorb®, sand,

or diatomite.[14] Do not use water, as it may spread the spill.[11]

Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,

sealed container for hazardous waste disposal.[8]

Large Spills: For large spills, evacuate the building and contact your institution's emergency

response team immediately.[2]

First Aid Measures
Immediate and appropriate first aid is critical following any exposure.[2][15]
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth). Call a

physician or poison control center immediately.

[2][16]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with large amounts of

water/shower for at least 15-20 minutes. Call a

physician immediately.[2][16]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Continue rinsing. Call an

ophthalmologist immediately.[2][14]

Ingestion

Do NOT induce vomiting due to the risk of

perforation. Have the victim drink water (two

glasses at most). Call a physician or poison

control center immediately.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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